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Compound of Interest

Compound Name: N-butylbutanamide

Cat. No.: B1268219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific handling and storage data for N-butylbutanamide is limited. The following

protocols are based on general laboratory best practices for handling combustible solids that

are also skin, eye, and respiratory irritants. Always consult the most recent Safety Data Sheet

(SDS) from your supplier and perform a thorough risk assessment before use.

Introduction
N-butylbutanamide (CAS: 10264-16-1, Molecular Formula: C₈H₁₇NO) is a chemical

compound with applications in various research and development fields.[1][2] Due to its hazard

profile, proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and the integrity of the compound. This document provides detailed protocols for the

safe handling and storage of N-butylbutanamide.

Hazard Identification and Classification
N-butylbutanamide is classified with the following hazards:

Skin Irritation (H315): Causes skin irritation.[1][3]

Serious Eye Irritation (H319): Causes serious eye irritation.[1][3]

Respiratory Irritation (H335): May cause respiratory irritation.[1][3]
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Combustible Solid: Classified under Storage Class 11 for combustible solids.[2][4]

Quantitative Data Summary
While specific quantitative data for N-butylbutanamide is not extensively available, the

following table summarizes its key chemical and physical properties.

Property Value Source

CAS Number 10264-16-1 [2]

Molecular Formula C₈H₁₇NO [1][5]

Molecular Weight 143.23 g/mol [1][2][5]

Physical Form Solid [2]

Storage Class 11 (Combustible Solids) [2][4]

Experimental Protocols
A risk assessment should always be conducted prior to handling N-butylbutanamide to

determine the appropriate PPE. The following are minimum requirements:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: If handling in a way that generates dust or aerosols, use a NIOSH-

approved respirator with an appropriate particulate filter.

Ventilation: All handling of N-butylbutanamide should be performed in a well-ventilated

area, preferably within a chemical fume hood.

Weighing:

Ensure the analytical balance is inside a chemical fume hood or a ventilated enclosure.
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Use anti-static weighing paper or a suitable container.

Carefully transfer the desired amount of N-butylbutanamide using a clean spatula.

Avoid creating dust.

Clean any spills on the balance immediately.

Solution Preparation:

Add the weighed N-butylbutanamide to the solvent slowly.

If the dissolution is exothermic, use an ice bath to control the temperature.

Ensure the container is appropriately labeled with the chemical name, concentration, date,

and your initials.

General Precautions:

Avoid contact with skin and eyes.

Avoid inhalation of dust or vapors.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Container: Store in a tightly closed, properly labeled container.

Location: Store in a cool, dry, and well-ventilated area away from heat and sources of

ignition.

Incompatibilities: While specific incompatibility data for N-butylbutanamide is limited, it is

prudent to store it away from strong oxidizing agents and strong bases.

Spill Cleanup:

Evacuate the area if the spill is large or in a poorly ventilated space.
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Wear appropriate PPE.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a labeled container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Waste Disposal:

Dispose of waste N-butylbutanamide and any contaminated materials in accordance with

local, state, and federal regulations.

Do not dispose of down the drain.
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Handling Procedures

Weighing in Fume Hood Solution Preparation
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If spill occurs
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Caption: Workflow for Safe Handling and Storage of N-butylbutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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